Cas no 957205-24-2 (4-(Cyclohexyl)-3-(trifluoromethyl)benzyl chloride)
4-(Cyclohexyl)-3-(trifluoromethyl)benzyl chloride is a versatile benzyl chloride derivative featuring a cyclohexyl substituent and a trifluoromethyl group on the aromatic ring. This compound is particularly valuable in organic synthesis due to its reactive benzylic chloride moiety, which facilitates nucleophilic substitution reactions, enabling the introduction of the 4-(cyclohexyl)-3-(trifluoromethyl)benzyl group into target molecules. The trifluoromethyl group enhances lipophilicity and metabolic stability, making it useful in pharmaceutical and agrochemical applications. The cyclohexyl substituent contributes to steric and electronic modulation, influencing reactivity and selectivity. This reagent is commonly employed in the preparation of intermediates for bioactive compounds, offering synthetic flexibility and structural diversity in drug discovery and material science.
957205-24-2 structure
Product Name:4-(Cyclohexyl)-3-(trifluoromethyl)benzyl chloride
CAS No:957205-24-2
MF:C14H16ClF3
MW:276.725053787231
CID:5019869
Update Time:2026-02-28
4-(Cyclohexyl)-3-(trifluoromethyl)benzyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(Cyclohexyl)-3-(trifluoromethyl)benzyl chloride
- 4-Chloromethyl-1-cyclohexyl-2-(trifluoromethyl)benzene
- 4-(Chloromethyl)-1-cyclohexyl-2-(trifluoromethyl)benzene
- Benzene, 4-(chloromethyl)-1-cyclohexyl-2-(trifluoromethyl)-
- AMY11190
- BCP31747
-
- Inchi： 1S/C14H16ClF3/c15-9-10-6-7-12(11-4-2-1-3-5-11)13(8-10)14(16,17)18/h6-8,11H,1-5,9H2
- InChI Key： BTAWCWAHPMRYFO-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(=C(C(F)(F)F)C=1)C1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 258
- XLogP3: 5.7
- Topological Polar Surface Area: 0
4-(Cyclohexyl)-3-(trifluoromethyl)benzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM325290-1000g |
4-(chloromethyl)-1-cyclohexyl-2-(trifluoromethyl)benzene |
957205-24-2 | 95%+ | 1000g |
$7728 | 2024-07-18 |
4-(Cyclohexyl)-3-(trifluoromethyl)benzyl chloride Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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